2-((4-fluorophenyl)thio)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C17H16FN5O2S/c1-10-8-15(24)21-17(19-10)23-14(7-11(2)22-23)20-16(25)9-26-13-5-3-12(18)4-6-13/h3-8H,9H2,1-2H3,(H,20,25)(H,19,21,24)
• InChI Key: DCZXMQYELLWYQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H16FN5O2S
• Molecular Weight: 373.4 g/mol
• CAS No.: 1208772-93-3

Description

2-((4-fluorophenyl)thio)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O2S and its molecular weight is 373.41. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

Derivatives of related chemical structures have been synthesized and assessed for their anti-inflammatory activity. For instance, compounds synthesized by reacting pyrazole with various substitutions have shown significant anti-inflammatory properties in experimental studies. These compounds, including their chemical structures and bioactivities, were confirmed using spectroscopic methods such as 1H NMR, IR, and Mass spectra, highlighting the potential of similar compounds in anti-inflammatory drug development (K. Sunder & Jayapal Maleraju, 2013).

Anticancer Activity

Novel fluoro-substituted compounds have shown promising results in anticancer activity, especially against lung cancer. These compounds, upon synthesis and evaluation, exhibited anticancer activity at low concentrations compared to reference drugs, suggesting the potential of fluorophenyl-thio compounds in cancer therapy research (A. G. Hammam et al., 2005).

Neuroinflammation Imaging

Research into pyrazolo[1,5-a]pyrimidines, closely related to the specified compound, has shown that these derivatives can be potent ligands for imaging neuroinflammatory processes. This is particularly relevant for compounds designed with a fluorine atom, allowing labeling with fluorine-18 for positron emission tomography (PET) imaging. These findings open pathways for the use of similar compounds in neuroinflammation and neurodegenerative disease research (F. Dollé et al., 2008).

Fluorogenic Dyes

Certain derivatives, when synthesized and oxidized, can form compounds that exhibit significant shifts in absorption and emission spectra, suggesting their potential use as fluorogenic dyes. This application is particularly interesting for chemical entities capable of undergoing transformations to form six-membered imide rings, indicating a research avenue for the development of new fluorescent materials (E. Zaitseva et al., 2020).